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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)piperidin-2-one

CAS No.: 27471-37-0

Cat. No.: B3256678

Get Quote

1-(4-Chlorophenyl)piperidin-2-one Proper Disposal Procedures

Part 1: Executive Summary & Chemical Profile
1-(4-Chlorophenyl)piperidin-2-one is a chlorinated lactam derivative, frequently utilized as a

pharmaceutical intermediate in the synthesis of anticoagulant drugs (e.g., Apixaban structural

analogs) and other bioactive scaffolds.[1] Its disposal requires strict adherence to protocols for

halogenated organic solids to prevent environmental contamination and the formation of toxic

combustion byproducts (e.g., dioxins, hydrochloric acid).
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Property Detail

Chemical Name 1-(4-Chlorophenyl)piperidin-2-one

Functional Class Aryl-lactam / Halogenated Organic

Physical State
Solid (Crystalline powder, typically off-white to

beige)

Molecular Formula C₁₁H₁₂ClNO

Solubility
Low in water; soluble in DMSO, Methanol,

Dichloromethane

Key Hazard
Irritant (Skin/Eye/Respiratory), Potential Aquatic

Toxicity, Emits HCl upon combustion

Part 2: Hazard Identification & Waste Classification
Effective disposal begins with accurate classification. This compound must be segregated from

non-halogenated wastes due to the chlorine atom, which dictates specific incineration

parameters.

Regulatory Classification
RCRA (USA): While not always explicitly listed on the P or U lists, it should be managed as

Hazardous Waste due to potential toxicity and the presence of halogenated organic

compounds.

EU Waste Framework Directive: Classify under 07 05 13* (solid wastes containing

hazardous substances).

GHS Labeling: Warning (Irritant, Aquatic Toxicity).

Incompatibility Matrix
Strong Oxidizers: Risk of fire/explosion.[2]

Strong Acids/Bases: Potential for hydrolysis or exothermic reaction.
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Alkali Metals: Risk of violent reaction.

Part 3: Pre-Disposal Handling & Segregation
Critical Directive: Never dispose of this compound down the drain or in general trash.

Step-by-Step Segregation Protocol
Container Selection: Use a high-density polyethylene (HDPE) or glass container. Avoid metal

containers if the waste is acidic or wet.

Labeling: Affix a hazardous waste label immediately. Clearly print:

"Hazardous Waste - Solid"[1]

"Contains: 1-(4-Chlorophenyl)piperidin-2-one"[1]

"Halogenated Organic"

Segregation: Keep separate from non-halogenated solvents (e.g., acetone, ethanol) to avoid

cross-contamination fees and processing hazards.

Visual Workflow: Waste Segregation Decision Tree
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Waste Generation
1-(4-Chlorophenyl)piperidin-2-one

Is the waste Solid or Liquid?

Solid Waste
(Powder, contaminated gloves)

Liquid Waste
(Dissolved in solvent)

Container A:
Solid Hazardous Waste

(Halogenated)

Place in double-lined bag/drum

Is solvent Halogenated?

Container B:
Halogenated Solvent Waste

Yes (e.g., DCM)
Container C:

Non-Halogenated Solvent Waste
(Do NOT mix if possible)

No (e.g., MeOH)

If trace compound > 1%,
treat as Halogenated

Click to download full resolution via product page

Figure 1: Decision tree for segregating 1-(4-Chlorophenyl)piperidin-2-one waste streams to

ensure proper downstream processing.

Part 4: Disposal Procedures
A. Small-Scale Laboratory Disposal (< 1 kg)[1]

Collection: Transfer solid waste into a wide-mouth HDPE jar.
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Solids Contamination: Place contaminated paper towels, gloves, and weighing boats into a

clear, 6-mil polyethylene bag. Seal with tape and place inside the solid waste container.

Labeling: Mark the container with the accumulation start date.

Hand-off: Contact your Environmental Health & Safety (EHS) office for pickup. Do not

transport in personal vehicles.

B. Large-Scale / Bulk Disposal (> 1 kg)
Packaging: Use UN-rated fiber or poly drums (e.g., 1A2 or 1H2).

Liner: Ensure a minimum 6-mil liner is used.

Documentation: Prepare a waste manifest listing the specific chemical name and CAS

number (if available on the original container; otherwise use generic "Halogenated Organic

Solid").

C. Recommended Destruction Method
The only acceptable final destruction method for this compound is High-Temperature

Incineration at a licensed facility.

Why: The chlorine atom requires temperatures >1100°C to ensure complete bond breaking.

Scrubbing: The incinerator must be equipped with a wet scrubber to neutralize the Hydrogen

Chloride (HCl) gas generated during combustion.

Part 5: Emergency Spill Response
If a spill occurs, immediate containment is necessary to prevent spread.

Spill Response Workflow

1. Assess Risk
(Quantity, Ventilation)

2. Don PPE
(Nitrile gloves, Lab coat, 

Safety Goggles, N95/P100 if dusty)

3. Containment
Cover with damp absorbent pads

to prevent dust

4. Cleanup
Scoop into hazardous waste bag.

Do NOT sweep dry dust.

5. Decontamination
Wipe surface with soap/water.
Dispose wipes as solid waste.

Click to download full resolution via product page
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Figure 2: Operational workflow for safely managing a solid spill of 1-(4-
Chlorophenyl)piperidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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